![molecular formula C16H22N4O10 B1193203 2-[(Azidoacety)amino]-2-deoxy-D-galactose](/img/structure/B1193203.png)
2-[(Azidoacety)amino]-2-deoxy-D-galactose
Overview
Description
N-azidoacetylmannosamine-tretraacylated (Ac4ManNAz) is a biochemical that may be used for in vivo cell labeling and tracking and, therefore, may be useful for cell-based therapy for monitoring the efficacy of molecule delivery and the fate of recipient cells.
Scientific Research Applications
Conformational Analysis
Research conducted by Taga and Osaki (1975) investigated the conformational free energies of 2-amino-2-deoxy and 2-acetamido-D-deoxy derivatives of D-glucose, D-galactose, and D-mannose. They found that the most stable conformations of these amino sugars were in the α- and β-anomers in specific chair forms. This study is significant for understanding the structural behavior of 2-[(Azidoacety)amino]-2-deoxy-D-galactose and similar compounds (Tooru Taga & Kenji Osaki, 1975).
Chelating Properties
Schwarz, Hess, and Klüfers (2010) explored the chelating properties of common aldohexoses and their 2-substituted derivatives. They noted that the 2-amino function in 2-amino-2-deoxy-aldohexoses, including 2-[(Azidoacety)amino]-2-deoxy-D-galactose, plays a significant role in metal binding (T. Schwarz, David Hess, & P. Klüfers, 2010).
Synthesis and Stability
Urge et al. (1992) discussed the synthesis and stability of 1-amino 1-deoxy derivatives of various sugars, including 2-acetamido-2-deoxy-D-galactose. This research is pertinent in understanding the chemical synthesis processes and stability of 2-[(Azidoacety)amino]-2-deoxy-D-galactose derivatives (L Urge et al., 1992).
Gas-Liquid Partition Chromatography
Perry (1964) developed a method for the separation, determination, and characterization of 2-amino-2-deoxy-D-galactose, providing insights into analytical techniques that can be applied to similar compounds (M. Perry, 1964).
Nucleoside Synthesis
Wolfrom, Bhat, and Conigliaro (1971) researched the synthesis of pyrimidine nucleosides of 2-amino-2-deoxy-D-galactose, a study relevant to the understanding of nucleoside synthesis involving 2-[(Azidoacety)amino]-2-deoxy-D-galactose (M. Wolfrom, H. B. Bhat, & P. J. Conigliaro, 1971).
properties
IUPAC Name |
[3,4,6-triacetyloxy-5-[(2-azidoacetyl)amino]oxan-2-yl]methyl acetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O10/c1-7(21)26-6-11-14(27-8(2)22)15(28-9(3)23)13(16(30-11)29-10(4)24)19-12(25)5-18-20-17/h11,13-16H,5-6H2,1-4H3,(H,19,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGMISDAXLUIXKM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)OC(=O)C)NC(=O)CN=[N+]=[N-])OC(=O)C)OC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O10 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Azidoacety)amino]-2-deoxy-D-galactose |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.